molecular formula C19H20N2 B8522034 4-(2-Methyl-8-azabicyclo[3.2.1]oct-8-yl)naphthalene-1-carbonitrile CAS No. 870889-45-5

4-(2-Methyl-8-azabicyclo[3.2.1]oct-8-yl)naphthalene-1-carbonitrile

Cat. No. B8522034
CAS RN: 870889-45-5
M. Wt: 276.4 g/mol
InChI Key: NVGWKZTYGKEAFP-UHFFFAOYSA-N
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Description

4-(2-Methyl-8-azabicyclo[3.2.1]oct-8-yl)naphthalene-1-carbonitrile is a useful research compound. Its molecular formula is C19H20N2 and its molecular weight is 276.4 g/mol. The purity is usually 95%.
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properties

CAS RN

870889-45-5

Product Name

4-(2-Methyl-8-azabicyclo[3.2.1]oct-8-yl)naphthalene-1-carbonitrile

Molecular Formula

C19H20N2

Molecular Weight

276.4 g/mol

IUPAC Name

4-(2-methyl-8-azabicyclo[3.2.1]octan-8-yl)naphthalene-1-carbonitrile

InChI

InChI=1S/C19H20N2/c1-13-6-8-15-9-11-18(13)21(15)19-10-7-14(12-20)16-4-2-3-5-17(16)19/h2-5,7,10,13,15,18H,6,8-9,11H2,1H3

InChI Key

NVGWKZTYGKEAFP-UHFFFAOYSA-N

Canonical SMILES

CC1CCC2CCC1N2C3=CC=C(C4=CC=CC=C43)C#N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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159JP84 (115 mg, 0.40 mmol) and p-toluenesulfonhydrazide (90 mg, 0.48 mmol) in absolute ethanol (1.0 mL) were refluxed overnight and the resulting white precipitate was filtered off, dried in vacuo and added to a vial containing sodium cyanoborohydride (101 mg, 1.60 mmol), N,N-dimethylformamide (2.0 mL), sulfolane (2.0 mL), p-toluenesulfonic acid (25 mg) and cyclohexane (2.0 mL). The resulting solution was heated at 110° C. for 2 days, poured into water (200 mL), extracted with ethyl acetate (2×200 mL), dried over Na2SO4, filtered, concentrated in vacuo and purified by preparative TLC (ethyl acetate/n-heptane 1:5, 5× eluted) to afford the title compound (25.3 mg, 22%) as thick oil.
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